Cas no 1804355-67-6 (Methyl 5-iodo-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-3-acetate)

• Product Name: Methyl 5-iodo-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-3-acetate
• CAS No: 1804355-67-6
• MF: C₁₀H₆F₆INO₃
• MW: 429.054436206818
• CID: 4837850
• Update Time: 2025-05-20

Methyl 5-iodo-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-3-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-iodo-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-3-acetate

• Inchi： 1S/C10H6F6INO3/c1-20-6(19)2-4-7(21-10(14,15)16)5(17)3-18-8(4)9(11,12)13/h3H,2H2,1H3
• InChI Key： LYXMCRRPGPBLRB-UHFFFAOYSA-N
• SMILES： IC1=CN=C(C(F)(F)F)C(=C1OC(F)(F)F)CC(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 375
• XLogP3: 3.4
• Topological Polar Surface Area: 48.4

Additional information on Methyl 5-iodo-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-3-acetate

Methyl 5-Iodo-4-(Trifluoromethoxy)-2-(Trifluoromethyl)Pyridine-3-Acetate: A Comprehensive Overview

Methyl 5-iodo-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-3-acetate is a highly specialized organic compound with the CAS number 1804355-67-6. This compound belongs to the class of pyridine derivatives, which are widely studied in medicinal chemistry and materials science due to their unique electronic properties and potential applications in drug design. The structure of this compound is characterized by a pyridine ring substituted with an iodo group at position 5, a trifluoromethoxy group at position 4, and a trifluoromethyl group at position 2. Additionally, the acetate ester group is attached at position 3 of the pyridine ring.

The synthesis of Methyl 5-iodo-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-3-acetate involves a series of intricate organic reactions, including nucleophilic substitution, electrophilic substitution, and esterification. The presence of multiple electron-withdrawing groups (EWGs), such as the trifluoromethoxy and trifluoromethyl groups, significantly influences the electronic properties of the pyridine ring. These EWGs deactivate the ring towards nucleophilic aromatic substitution but activate it towards electrophilic substitution. The iodo group at position 5 further enhances the compound's reactivity due to its strong electron-withdrawing inductive effect.

Recent studies have highlighted the potential of Methyl 5-iodo-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-3-acetate in various fields. In medicinal chemistry, this compound has been explored as a precursor for synthesizing bioactive molecules with potential anti-inflammatory and anticancer properties. The trifluoromethoxy and trifluoromethyl groups are known to improve drug-like properties such as lipophilicity and metabolic stability, making this compound an attractive candidate for drug development.

In materials science, the compound has been investigated for its applications in organic electronics. The pyridine ring's conjugated system and the electron-withdrawing groups' influence on its electronic properties make it a promising material for use in organic light-emitting diodes (OLEDs) and field-effect transistors (FETs). Recent research has demonstrated that this compound exhibits excellent charge transport properties, which are critical for high-performance electronic devices.

The CAS number 1804355-67-6 is a unique identifier assigned to this compound by the Chemical Abstracts Service (CAS). This identifier ensures that researchers worldwide can accurately reference and retrieve information about this specific compound. The CAS registry system plays a crucial role in maintaining consistency and clarity in chemical nomenclature, especially for complex compounds like Methyl 5-iodo-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-3-acetate.

One of the most recent advancements in the study of this compound involves its use as a building block for constructing heterocyclic frameworks. Researchers have employed this compound in Suzuki-Miyaura coupling reactions to synthesize biologically active molecules with complex architectures. The iodo group at position 5 serves as an excellent leaving group, facilitating cross-coupling reactions that are pivotal in modern organic synthesis.

Moreover, computational studies have provided insights into the electronic structure and reactivity of Methyl 5-iodo-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-3-acetate. Density functional theory (DFT) calculations have revealed that the electron-withdrawing groups significantly alter the HOMO-LUMO gap of the pyridine ring, influencing its optical and electronic properties. These findings have implications for both medicinal chemistry and materials science applications.

In conclusion, Methyl 5-iodo-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-3-acetate is a versatile compound with diverse applications across multiple disciplines. Its unique structure, combined with recent advancements in synthetic methodologies and computational modeling, positions it as a valuable tool in contemporary chemical research. As ongoing studies continue to uncover new potential uses for this compound, its significance in both academic and industrial settings is expected to grow further.